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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
behavior of the fungicide picoxystrobin. It is designed to be a valuable resource for
researchers, environmental scientists, and professionals involved in the development and
assessment of agrochemicals. This document synthesizes key data on the degradation,
mobility, and dissipation of picoxystrobin in various environmental compartments and details
the methodologies of pivotal experimental studies.

Physicochemical Properties

A fundamental understanding of the environmental fate of a chemical begins with its
physicochemical properties. These properties govern its distribution and behavior in the
environment.
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Property Value

Reference

methyl (E)-3-methoxy-2-[2-({[6-

(trifluoromethyl)pyridin-2-

IUPAC Name [1]
ylJoxy}methyl)phenyl]prop-2-
enoate
CAS Number 117428-22-5 [2]
Molecular Formula Ci1sH16F3NO4 [1]
Molecular Weight 367.3 g/mol [2]
Water Solubility 3.1 mg/L (at 20 °C)
Vapor Pressure 5.5 x 1073 mPa (at 20 °C)

Octanol-Water Partition
o 3.6 (at 20 °C)
Coefficient (log Kow)

Environmental Fate Summary

Picoxystrobin is subject to several processes in the environment that determine its

persistence and potential for exposure to non-target organisms. The primary routes of

dissipation are microbial degradation in soil and photolysis.

Degradation in Soil

Picoxystrobin is considered to be moderately persistent in soils.[3] The primary degradation

pathway in soil is aerobic microbial degradation.

Study Type Half-life (DTso) Reference
Aerobic Soil Metabolism

16 - 73 days [2]
(Laboratory, 20°C)
Field Dissipation 1.3 - 35 days [2]

Soil Surface Photolysis
(equivalent to 30 summer days 7 days
at 50° latitude)

[2]
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Behavior in Water Systems

In aquatic environments, picoxystrobin's fate is influenced by hydrolysis and photolysis. It is
stable to hydrolysis under acidic and neutral conditions. Photolysis in water can be a significant
degradation pathway.

Study Type Half-life (DTso) Conditions Reference
Hydrolysis Stable pH4 and 7
Hydrolysis ~15 days pH 9, 50°C
Agqueous Photolysis 21 days pH 7 [4]
Water-Sediment Laboratory and
7 - 15 days
System (Water phase) outdoor
Mobility

The mobility of picoxystrobin in soil is generally low to moderate, indicating a limited potential
to leach into groundwater.[3] The adsorption of picoxystrobin to soil particles is a key factor
controlling its mobility.

Parameter Value Interpretation Reference
Adsorption Coefficient Low to Moderate
741 - 1200 L/kg 3 [3]
(Koc) Mobility
Volatilization

Due to its low vapor pressure, volatilization is not considered a major route of dissipation for
picoxystrobin from soil or water surfaces.[3]

Degradation Pathways

The degradation of picoxystrobin in the environment proceeds through several key reactions,
primarily involving the cleavage of the ether bridge and hydrolysis of the ester group. This leads
to the formation of several metabolites.
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Picoxystrobin Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate and Behavior of Picoxystrobin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033183#environmental-fate-and-behavior-of-
picoxystrobin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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